N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C19H14N4O2S3/c24-16(12-5-2-1-3-6-12)11-27-19-20-13(10-26-19)9-17(25)21-14-7-4-8-15-18(14)23-28-22-15/h1-8,10H,9,11H2,(H,21,25)
• InChI Key: XXHUUKPVWNHFIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NC(=CS2)CC(=O)NC3=CC=CC4=NSN=C43
• Molecular Formula: C19H14N4O2S3
• Molecular Weight: 426.5 g/mol

Description

The compound “N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamide” possesses two nitrogen (N) atoms separated by two carbons. It represents an example of the N,N-bidentate directing group.

Synthesis Analysis

The synthesis of this compound involves the use of more efficient bidentate directing groups. The compound is synthesized and represents an example of the N,N-bidentate directing group.

Molecular Structure Analysis

The molecular structure of this compound includes two nitrogen (N) atoms separated by two carbons. Its composition has been confirmed by elemental analysis.

Chemical Reactions Analysis

This compound is potentially suitable for metal-catalyzed C-H bond functionalization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been analyzed using various techniques (e.g., IR, GC-MS) and its composition confirmed by elemental analysis.

Mechanism of Action

The compound acts as a substrate for metal-catalyzed C-H.

Safety and Hazards

The safety and hazards of this compound are not explicitly mentioned in the available literature.

Future Directions

The compound, due to its possession of an N,N-bidentate directing group, is potentially a substrate for metal-catalyzed C-H. This suggests potential future directions in the field of metal-catalyzed reactions.